BENGHE Safety Operating Guide

Check Availability & Pricing

Comprehensive Safety and Handling Guide for
2-Methylcitric Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyilcitric acid

Cat. No.: B130144

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2-Methylcitric acid in a laboratory setting. The information is intended for
researchers, scientists, and professionals in drug development to ensure safe operational
procedures.

Chemical Identifier:
» Name: 2-Methylcitric acid
e Synonyms: 2-hydroxy-1,2,3-butanetricarboxylic acid, Methylcitric acid[1][2]

e CAS Number: 6061-96-7[1][3]

Hazard Identification and Personal Protective Equipment
(PPE)

Safety data sheets for 2-Methylcitric acid present varied hazard classifications. To ensure
maximum safety, a conservative approach is recommended, addressing all potential hazards
identified across multiple sources. Some sources classify the substance as non-hazardous,
while others indicate it may be harmful if swallowed, cause serious eye irritation, skin irritation,
and respiratory irritation, and is very toxic to aquatic life with long-lasting effects.[1][3][4][5]

Summary of Potential Hazards and Required PPE:
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Recommended Personal
Hazard Category Potential Effect Protective Equipment
(PPE)

Safety glasses with side
Causes serious eye irritation[4]  shields, chemical safety

Eye Contact i
[5] goggles, or a face shield.[4][6]

[7]

Chemical-resistant gloves
Skin Contact May cause skin irritation[5] (e.g., nitrile rubber), lab coat,

and long pants.[4][5]

Use in a well-ventilated area or

] with a fume hood. If dust or
_ May cause respiratory
Inhalation T aerosols may be generated, a
irritation[5] ] ]
NIOSH-approved respirator is

recommended.[2][5]

Do not eat, drink, or smoke
) ) when using this product. Wash
Ingestion Harmful if swallowed[3]
hands thoroughly after

handling.[3]

. o Avoid release to the
) Very toxic to aquatic life with ) )
Environmental ) environment. Collect spillage.
long lasting effects[3] 3]

Operational Plan for Handling 2-Methylcitric Acid

1. Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[2][5]

2. Personal Protective Equipment (PPE) Protocol:

o Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around
the eyes. A face shield may be worn in addition to goggles for maximum protection.[4][6][7]
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» Hand Protection: Wear compatible chemical-resistant gloves. Nitrile gloves are a suitable
option. Inspect gloves for any tears or punctures before use.

» Skin and Body Protection: Wear a buttoned lab coat over personal clothing. Ensure legs are
covered with long pants and wear closed-toe shoes.[7]

3. Handling Procedures:

¢ Avoid creating dust or aerosols.[2]

e Weigh and handle the solid material in a fume hood.
» Avoid all personal contact, including inhalation.[4]

» Wash hands thoroughly with soap and water after handling and before eating, drinking, or
smoking.[3][5]

o Keep the container tightly closed when not in use.[1]
4. Storage:
o Store in a cool, dry, and well-ventilated area.[4]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[2]

o Some suppliers recommend refrigeration (+2°C to +8°C).[5]

First-Aid Measures

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o After Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.[4]

» After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[2]
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 After Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek medical
attention if you feel unwell.[2][3]

Disposal Plan

o Waste Classification: Due to its potential aquatic toxicity, 2-Methylcitric acid waste should
be treated as hazardous chemical waste.[3]

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[3][4] Do not allow the product to
enter drains or waterways.[1]

o Contaminated Packaging: Empty containers may retain product residue and should be
disposed of in the same manner as the chemical waste.

Handling Workflow for 2-Methylcitric Acid dot

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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